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Compound of Interest

Compound Name: 9(E)-Elaidyl acetate

Cat. No.: B1240334

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(E)-Elaidyl acetate is the acetate ester of elaidyl alcohol. As a derivative of elaidic acid, a
trans-unsaturated fatty acid, its handling, storage, and application in research require careful
consideration of its chemical properties and potential biological effects. These application notes
provide detailed guidelines for the proper storage, handling, and use of 9(E)-elaidyl acetate in
a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 9(E)-Elaidyl acetate is provided in
the table below.
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Property Value Reference

(E)-9-Octadecenyl acetate, 9-
Synonyms [1]
Octadecen-1-ol acetate (E)-

CAS Number 22147-38-2 [1]
Molecular Formula C20H3802 [1]
Molecular Weight 310.52 g/mol [1]

Neat (liquid or solid, depending
Appearance [1]
on temperature)

Purity >99% [1]

Handling and Storage Guidelines

Proper handling and storage are crucial to maintain the integrity and stability of 9(E)-Elaidyl
acetate.

Safety Precautions

While a specific Safety Data Sheet (SDS) for 9(E)-Elaidyl acetate is not readily available,
general safety precautions for handling long-chain fatty acid esters should be followed. Based
on information for related compounds such as elaidic acid and ethyl acetate, the following
precautions are recommended:

« Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

¢ Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of any potential vapors.

o Spills: In case of a spill, absorb the material with an inert absorbent material and dispose of it
according to local regulations. Avoid direct contact with skin and eyes.

o Fire Safety: Keep away from heat, sparks, and open flames. Use a dry chemical, carbon
dioxide, or alcohol-resistant foam fire extinguisher.
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Storage Conditions

Long-term stability of unsaturated esters like 9(E)-Elaidyl acetate is best maintained under
controlled conditions to prevent degradation through oxidation, hydrolysis, and polymerization.

Parameter Recommended Condition Rationale

To minimize chemical

Temperature Freezer (-20°C) ] S
degradation and oxidation.
Inert gas (e.g., argon or To prevent oxidation of the
Atmosphere ]
nitrogen) unsaturated double bond.
] Tightly sealed, amber glass To protect from light and
Container ] ]
vial moisture.
) To ensure the integrity of the
Purity Checks Every 6-12 months

compound over time.

Note: While specific quantitative stability data for 9(E)-Elaidyl acetate is not available in the
public domain, the general guidelines for long-chain unsaturated esters strongly recommend
these storage conditions to ensure compound integrity.

Experimental Protocols
Protocol for Preparation of Stock Solutions

Due to its hydrophobic nature, 9(E)-Elaidyl acetate is insoluble in aqueous solutions. The
following protocol outlines a general method for preparing stock solutions for use in cell culture
and other biological assays.

Materials:
e 9(E)-Elaidyl acetate
e Anhydrous ethanol or dimethyl sulfoxide (DMSO)

» Sterile, fatty acid-free bovine serum albumin (BSA) solution (e.g., 10% w/v in phosphate-
buffered saline, PBS)
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 Sterile microcentrifuge tubes or glass vials
e Vortex mixer

e Water bath or incubator at 37°C
Procedure:

« Initial Dissolution: In a sterile container, dissolve a known weight of 9(E)-Elaidyl acetate in a
minimal amount of anhydrous ethanol or DMSO to create a concentrated primary stock

solution (e.g., 100 mM).

o Complexation with BSA: a. Warm the fatty acid-free BSA solution to 37°C. b. While vortexing
the BSA solution, slowly add the desired volume of the primary stock solution to achieve the
final desired concentration of the working stock solution. The final concentration of the
organic solvent should be kept to a minimum (ideally <0.1%) to avoid cellular toxicity. c.
Incubate the mixture at 37°C for 30-60 minutes with occasional vortexing to ensure complete
complexation of the elaidyl acetate to the BSA.

o Sterilization and Storage: a. Sterilize the final BSA-complexed stock solution by passing it
through a 0.22 um syringe filter. b. Aliquot the sterile stock solution into sterile tubes and
store at -20°C for long-term use or at 4°C for short-term use (up to one week).
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Caption: Workflow for preparing 9(E)-Elaidyl acetate stock solutions.

Biological Activity and Signaling Pathways
Presumed Metabolism of 9(E)-Elaidyl Acetate
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It is widely understood that esterases and lipases present in cells and tissues hydrolyze fatty
acid esters to their corresponding fatty acid and alcohol. Therefore, it is presumed that 9(E)-
Elaidyl acetate is metabolized intracellularly to elaidic acid and ethanol. The primary biological
effects of 9(E)-Elaidyl acetate are therefore expected to be mediated by its metabolite, elaidic

acid.

Cellular Metabolism of 9(E)-Elaidyl Acetate

()
()

G(E)-Elaidyl Acetate
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Caption: Presumed intracellular hydrolysis of 9(E)-Elaidyl acetate.

Potential Signaling Pathways of Elaidic Acid

Elaidic acid, the primary metabolite of 9(E)-elaidyl acetate, is known to influence lipid
metabolism and cellular stress pathways. Research on elaidic acid has shown that it can
modulate the expression of genes involved in cholesterol synthesis and fatty acid metabolism.
The diagram below illustrates a potential signaling pathway affected by elaidic acid, based on

published literature.
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Caption: Potential cellular effects of elaidic acid.

Conclusion

The proper handling and storage of 9(E)-Elaidyl acetate are essential for maintaining its
quality and obtaining reliable experimental results. Researchers should adhere to the safety
and storage guidelines outlined in these notes. The provided protocols offer a starting point for
the use of this compound in experimental settings. Given its likely metabolism to elaidic acid,
the biological effects of 9(E)-Elaidyl acetate are presumed to be primarily mediated by this
trans-fatty acid. Further research is needed to fully elucidate the specific cellular effects and

metabolic fate of 9(E)-Elaidyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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